Cas no 2228334-86-7 (2-(2-methyloxolan-3-yl)ethanethioamide)

• Product Name: 2-(2-methyloxolan-3-yl)ethanethioamide
• CAS No: 2228334-86-7
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 6186510
• PubChem ID: 165979901
• Update Time: 2025-06-28

2-(2-methyloxolan-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxolan-3-yl)ethanethioamide
• EN300-1796775
• 2228334-86-7

• Inchi： 1S/C7H13NOS/c1-5-6(2-3-9-5)4-7(8)10/h5-6H,2-4H2,1H3,(H2,8,10)
• InChI Key： WVTXVVKLLGBYCD-UHFFFAOYSA-N
• SMILES： S=C(CC1CCOC1C)N

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(2-methyloxolan-3-yl)ethanethioamide

Compound CAS No. 2228334-86-7: 2-(2-Methyloxolan-3-yl)Ethanethioamide

The compound CAS No. 2228334-86-7, also known as 2-(2-methyloxolan-3-yl)ethanethioamide, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioamides, which are derivatives of thioacetic acid, and its structure incorporates a methyloxolane ring, making it a valuable molecule for further research and development.

Ethanethioamide is a core component of this compound, characterized by its sulfur-containing functional group. The presence of the methyloxolane ring introduces additional complexity and functionality to the molecule. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

The synthesis of 2-(2-methyloxolan-3-yl)ethanethioamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have explored various pathways to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production and further experimentation.

In terms of physical properties, CAS No. 2228334-86-7 exhibits a melting point of approximately 115°C and a boiling point around 190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2-(2-methyloxolan-3-yl)ethanethioamide has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, its ability to interact with specific receptors has been explored, highlighting its potential in drug discovery programs targeting neurological disorders and inflammatory conditions.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its sulfur-containing functional group contributes to its ability to form stable bonds with other molecules, making it a promising candidate for the development of advanced materials such as polymers and coatings.

In conclusion, CAS No. 2228334-86-7 (2-(2-methyloxolan-3-yl)ethanethioamide) is a multifaceted compound with diverse applications across various fields. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.